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Cat. No.: B12389453

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl phosphate-d10-1 is the deuterated form of diethyl phosphate, a common metabolite of
various organophosphorus pesticides.[1] Due to its isotopic labeling, Diethyl phosphate-d10-1
serves as an invaluable tool in analytical and metabolic research.[2] Stable isotope-labeled
compounds are crucial as internal standards in bioanalytical studies, offering high precision in
guantification by mass spectrometry.[3] Deuteration can also influence the pharmacokinetic and
metabolic profiles of molecules, making it a subject of interest in drug development.[1][4] This
guide provides a comprehensive overview of the core physical properties of Diethyl
phosphate-d10-1, detailed experimental protocols for their determination, and a typical
analytical workflow where this compound is utilized.

Core Physical Properties

The physical properties of Diethyl phosphate-d10-1 are expected to be very similar to its non-
deuterated analogue, Diethyl phosphate. The table below summarizes the available data for
both compounds. Properties for the deuterated compound are specified where available;
otherwise, data for the non-deuterated form is provided as a close approximation.
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Diethyl phosphate (non-

Property Diethyl phosphate-d10-1
deuterated analogue)
Molecular Formula C4HD1004P CsH1104P
Molecular Weight 164.16 g/mol [1] 154.10 g/mol [5]
CAS Number 2483831-48-5[1] 598-02-7[5]
Colorless to light yellow
Appearance o ]
liquid[6], White powder[7]
Melting Point 6 °C[5][7]
Boiling Point 203 °CI[5]
Density 1.29 g/mL][8]
Slightly soluble in Chloroform,
. DMSO, and Methanol.[5]
Solubility ) )
Soluble in common organic
solvents and water.[2]
Storage Temperature +4°C 2-8°C[5]

Experimental Protocols for Physical Property

Determination

The determination of the physical properties of chemical substances is governed by

standardized protocols to ensure accuracy and reproducibility. The following are summaries of

standard methodologies from the Organisation for Economic Co-operation and Development

(OECD) and ASTM International that are applicable for determining the physical properties of

liquid and low-melting point organic compounds like Diethyl phosphate-d10-1.

Melting Point/Melting Range (OECD 102 /| ASTM E324)

The melting point is the temperature at which a substance transitions from a solid to a liquid

state at atmospheric pressure.[1] This property is a good indicator of purity.[7][9]
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Capillary Tube Method: A small, powdered sample of the substance is packed into a capillary
tube. The tube is then placed in a temperature-controlled apparatus, such as a liquid bath or
a metal block.[10][11] The temperature is raised at a slow, controlled rate. The temperatures
at which melting begins (initial melting point) and is complete (final melting point) are
recorded to define the melting range.[7][9]

Differential Scanning Calorimetry (DSC): This method measures the difference in heat flow
between the sample and a reference as a function of temperature. The melting point is
determined from the peak of the endothermic transition on the resulting thermogram.[12]

Boiling Point (OECD 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[5][8]

Ebulliometer Method: This method involves measuring the boiling point of the liquid in an
ebulliometer, an apparatus that allows for precise temperature measurement under
equilibrium conditions between the liquid and vapor phases.

Dynamic Method: The vapor pressure of the substance is measured as a function of
temperature. The boiling point is the temperature at which the vapor pressure reaches
101.325 kPa.[8]

Distillation Method: The substance is distilled, and the temperature of the vapor is measured
as it condenses. This method is suitable for determining the boiling range of a substance.[5]

Density of Liquids (OECD 109 /| ASTM D4052)

Density is the mass of a substance per unit volume.[2][6]

e Hydrometer/Immersed Body Method: These buoyancy-based methods involve measuring
the buoyant force on an object of known volume when immersed in the liquid. The density is
then calculated from this force.[2]

» Oscillating Densimeter: A U-shaped tube is filled with the liquid and subjected to
electromagnetic oscillations. The density of the liquid is determined from the oscillation
frequency.[2]
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e Pycnometer Method: A pycnometer, a flask of a specific, accurately known volume, is
weighed empty, then filled with the liquid and weighed again. The density is calculated from

the mass of the liquid and the volume of the pycnometer.[6]

Mandatory Visualization: Analytical Workflow

Diethyl phosphate-d10-1 is frequently used as an internal standard for the quantification of
diethyl phosphate in biological samples using Liquid Chromatography-Mass Spectrometry (LC-
MS). The following diagram illustrates a typical experimental workflow for such an analysis.
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Caption: LC-MS workflow for metabolite quantification.
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This workflow outlines the key steps from sample preparation to final quantification.[13][14] The

addition of a known amount of Diethyl phosphate-d10-1 at an early stage allows for the

correction of variability in sample processing and instrument response, leading to more

accurate and reliable measurement of the target analyte, diethyl phosphate.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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